Cas no 127833-44-7 (Octacosanenitrile)

• Product Name: Octacosanenitrile
• CAS No: 127833-44-7
• MF: C₂₈H₅₅N
• MW: 405.743008852005
• CID: 230958
• PubChem ID: 182873
• Update Time: 2025-04-19

Octacosanenitrile Chemical and Physical Properties

Names and Identifiers

• Octacosanenitrile
• DTXSID70155677
• 127833-44-7

• Inchi： 1S/C28H55N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h2-27H2,1H3
• InChI Key： VPYLCZCBHYWZGZ-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 405.43375
• Monoisotopic Mass: 405.433450759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 25
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79